Cas no 1015433-96-1 (Methyl 4,5-difluoro-2-nitrobenzoate)
Methyl 4,5-difluoro-2-nitrobenzoate is a fluorinated aromatic ester with a nitro functional group, commonly utilized as an intermediate in pharmaceutical and agrochemical synthesis. Its key advantages include the presence of fluorine atoms, which enhance metabolic stability and bioavailability in active compounds, and the nitro group, which serves as a versatile handle for further chemical modifications. The methyl ester moiety provides additional reactivity for hydrolysis or transesterification. This compound is particularly valuable in the development of fluorinated bioactive molecules, where precise substitution patterns are critical for optimizing potency and selectivity. High purity and consistent quality make it suitable for research and industrial applications.
1015433-96-1 structure
Product Name:Methyl 4,5-difluoro-2-nitrobenzoate
CAS No:1015433-96-1
MF:C8H5F2NO4
MW:217.126409292221
MDL:MFCD11042825
CID:839419
Update Time:2025-06-09
Methyl 4,5-difluoro-2-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- 4,5-DIFLUORO-2-NITROBENZOIC ACID METHYL ESTER
- METHYL 4,5-DIFLUORO-2-NITROBENZOATE
- methyl 3,4-difluoro-6-nitro benzoate
- Methyl-4,5-Difluoro-2-NitroBenzoate
- KSC914E0T
- JHWZADUIXGMAKM-UHFFFAOYSA-N
- WT077
- Methyl4,5-Difluoro-2-nitrobenzoate
- methyl 3,4-difluoro-6-nitrobenzoate
- CK1190
- TRA0071763
- CM12686
- AS01248
- SY024507
- ST240722
- Methyl 4,5-difluoro-2-nitrobenzoate
-
- MDL： MFCD11042825
- Inchi： 1S/C8H5F2NO4/c1-15-8(12)4-2-5(9)6(10)3-7(4)11(13)14/h2-3H,1H3
- InChI Key： JHWZADUIXGMAKM-UHFFFAOYSA-N
- SMILES： FC1C(=CC(=C(C(=O)OC)C=1)[N+](=O)[O-])F
Computed Properties
- Exact Mass: 217.01900
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 268
- XLogP3: 1.9
- Topological Polar Surface Area: 72.1
Experimental Properties
- Density: 1.471
- Boiling Point: 288.2℃ at 760 mmHg
- Flash Point: 128℃
- PSA: 72.12000
- LogP: 2.18280
Methyl 4,5-difluoro-2-nitrobenzoate Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Methyl 4,5-difluoro-2-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM162162-25g |
Methyl 4,5-difluoro-2-nitrobenzoate |
1015433-96-1 | 95% | 25g |
$143 | 2021-06-16 | |
| Chemenu | CM162162-100g |
Methyl 4,5-difluoro-2-nitrobenzoate |
1015433-96-1 | 95% | 100g |
$355 | 2021-06-16 | |
| Apollo Scientific | PC53622-5g |
Methyl 4,5-difluoro-2-nitro-benzoate |
1015433-96-1 | 98+% | 5g |
£16.00 | 2025-02-21 | |
| Apollo Scientific | PC53622-25g |
Methyl 4,5-difluoro-2-nitro-benzoate |
1015433-96-1 | 98+% | 25g |
£78.00 | 2025-02-21 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M60270-5g |
Methyl 4,5-difluoro-2-nitrobenzoate |
1015433-96-1 | 97% | 5g |
¥76.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M60270-1g |
Methyl 4,5-difluoro-2-nitrobenzoate |
1015433-96-1 | 97% | 1g |
¥27.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M60270-100g |
Methyl 4,5-difluoro-2-nitrobenzoate |
1015433-96-1 | 97% | 100g |
¥900.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M60270-25g |
Methyl 4,5-difluoro-2-nitrobenzoate |
1015433-96-1 | 97% | 25g |
¥316.0 | 2023-09-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D851277-5g |
Methyl 4,5-Difluoro-2-nitrobenzoate |
1015433-96-1 | ≥97% | 5g |
234.90 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DO204-1g |
Methyl 4,5-difluoro-2-nitrobenzoate |
1015433-96-1 | 97% | 1g |
84.0CNY | 2021-07-12 |
Methyl 4,5-difluoro-2-nitrobenzoate Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
1015433-96-1 (Methyl 4,5-difluoro-2-nitrobenzoate) Related Products
- 151504-81-3(Methyl 4-fluoro-2-nitrobenzoate)
- 393-85-1(2-Nitro-5-fluorobenzoic Acid, Methyl Ester)
- 910123-09-0(Methyl 3,5-difluoro-2-nitrobenzoate)
- 20372-63-8(4,5-Difluoro-2-nitrobenzoic acid)
- 1214387-06-0(Ethyl 4,5-Difluoro-2-nitrobenzoate)
- 1072207-10-3(Ethyl 4-fluoro-2-nitrobenzoate)
- 1261908-45-5(4-(3-Fluoro-5-methoxycarbonylphenyl)-2-nitrobenzoic acid)
- 952479-97-9(Methyl 5-fluoro-3-methyl-2-nitrobenzoate)
- 1214353-57-7(Methyl 3-Fluoro-2-nitrobenzoate)
- 364-51-2(Ethyl 5-fluoro-2-nitrobenzoate)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
